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POE (5) coco amine polymer synthesis modifier

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: POE (5) coco amine

CAS No.: 61791-14-8

Cat. No.: S1817540

POE Coco Amine: Chemical Identity

The search results indicate that "POE" in this context stands for PolyOlefin Elastomer. "POE (2) coco
amine" is identified as a specific product from a chemical supplier [1]. The number in parentheses likely

refers to the number of ethylene oxide units in the molecule.

General Properties of Polyolefin Elastomers (POEs) [2]:

e Structure: Copolymers of ethylene-butene or ethylene-octene.

e Form: Supplied in pellet form.

o Key Characteristics: Superior elasticity, toughness, low-temperature ductility, excellent thermal
stability, and UV resistance.

e Compatibility: Excellent compatibility with most olefinic materials.

e Applications: Widely used as an impact modifier for plastics (especially in polypropylene), in
automotive parts, wire and cable, and adhesives.

Potential Modification and Synthesis Context

While direct synthesis protocols for POE coco amine are unavailable in the search results, the following

table summarizes related chemical concepts that provide context for its potential role.
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Concept Description Relevance to POE Coco Amine
Epoxy-Amine An adduct formed by reacting a polyamine  Suggests potential use of amine-
Adduct [3] with monoepoxide and polyepoxy resins; based modifiers in polymer resin
used in paint binders. systems.

Polyamide Polycondensation reactions using lllustrates the use of amine
Synthesis [4] diamines and dicarboxylic acids. monomers in polymer synthesis.
Direct A method for synthesizing polyamides Highlights possible reaction
Polycondensation using condensing systems like triphenyl methodologies, though not

[4] phosphite/pyridine. specific to POE coco amine.

Information Limitations and Research Alternatives

The search results lack detailed synthesis protocols, quantitative data on reaction conditions, or specific

properties for POE (5) coco amine. Here are suggestions for obtaining more detailed information:

e Consult Manufacturer Data Sheets: Source technical data sheets and safety data sheets (SDS)
from chemical suppliers like ChemService Inc. [1].

¢ Use Specialized Databases: Search scientific databases (Scifinder, Reaxys, patents) for
"polyoxyethylene coco amine" or "ethoxylated coconut amine”.

¢ Refine Your Search: The term "POE" can also mean "polyoxyethylene" in surfactant chemistry,
which may be more relevant for an ethoxylated amine. Searching with these alternative terms may
yield more pertinent results.

Proposed Experimental Workflow

Based on the general context of polymer modification, the following diagram outlines a high-level workflow
for incorporating a modifier like POE coco amine. Specific steps would need to be defined through further

research.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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amine-polymer-synthesis-modifier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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